3-Chloro-4-hydroxymethyl-2-methoxypyridine
Overview
Description
“3-Chloro-4-hydroxymethyl-2-methoxypyridine” is a chemical compound with the molecular formula C7H8ClNO2 . It is used in various chemical reactions and has a CAS number of 1227586-24-4 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a density of 1.2±0.1 g/cm3, boiling point of 171.1±20.0 °C at 760 mmHg, vapour pressure of 1.9±0.3 mmHg at 25°C, and a flash point of 57.3±21.8 °C .Scientific Research Applications
Catalytic Carbonylative Polymerizations
The compound has been explored in the context of catalytic carbonylative polymerizations, contributing to the synthesis of polyesters and amphiphilic poly(amide-block-ester)s. This research highlights its utility in creating diblock polymers through carbonylative polymerizations of epoxides and N-alkylaziridines, showcasing its role in advancing polymer chemistry (Liu & Jia, 2004).
Lithiation Pathways
Another study focused on the lithiation of 2-chloro- and 2-methoxypyridine, providing insights into the mechanistic pathways of lithiation with lithium dialkylamides. This research is significant for understanding the reactivity and functionalization of pyridine derivatives, which is crucial for synthesizing various organic compounds (Gros, Choppin, & Fort, 2003).
Synthesis of Heterocyclic Compounds
The compound has been used in the synthesis of complex heterocyclic compounds, such as benzimidazoles, highlighting its utility in medicinal chemistry and drug development. One study demonstrated its use in synthesizing 2-{[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methylthio}-1H-benzimidazole, a process that showcases the compound's versatility in forming biologically relevant structures (Xiang-jun, 2006).
Mechanism of Action
Target of Action
3-Chloro-4-hydroxymethyl-2-methoxypyridine is a complex organic compound that is used in various chemical reactions It is known to be used in suzuki–miyaura coupling reactions , which suggests that its targets could be various organic compounds that participate in these reactions.
Mode of Action
It is known to be involved in suzuki–miyaura coupling reactions . In these reactions, the compound may interact with its targets through a process of oxidative addition and transmetalation .
Biochemical Pathways
The biochemical pathways affected by this compound are likely related to its role in Suzuki–Miyaura coupling reactions . These reactions involve the formation of carbon-carbon bonds and are widely used in organic synthesis . The downstream effects of these reactions can lead to the synthesis of a wide range of organic compounds.
Result of Action
The result of the action of this compound is the facilitation of Suzuki–Miyaura coupling reactions . These reactions result in the formation of carbon-carbon bonds, enabling the synthesis of a wide range of organic compounds .
properties
IUPAC Name |
(3-chloro-2-methoxypyridin-4-yl)methanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8ClNO2/c1-11-7-6(8)5(4-10)2-3-9-7/h2-3,10H,4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIQMKCNXZMFDJC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=CC(=C1Cl)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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